Chembl4573482

• IUPAC Name: N-(2-bromophenyl)-2-[11-(3,4-dimethylphenyl)-5-oxo-3,4,6,9,10-pentazatricyclo[7.3.0.02,6]dodeca-1(12),2,7,10-tetraen-4-yl]acetamide
• InChI: InChI=1S/C23H19BrN6O2/c1-14-7-8-16(11-15(14)2)19-12-20-22-27-30(23(32)28(22)9-10-29(20)26-19)13-21(31)25-18-6-4-3-5-17(18)24/h3-12H,13H2,1-2H3,(H,25,31)
• InChI Key: KOTDBBNCRWAQKP-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)C2=NN3C=CN4C(=NN(C4=O)CC(=O)NC5=CC=CC=C5Br)C3=C2)C
• Molecular Formula: C23H19BrN6O2
• Molecular Weight: 491.3 g/mol

Description

Chembl4573482 is a chemical compound that has been extensively studied for its potential applications in scientific research. It is a synthetic molecule that has been designed to target specific biological pathways and has shown promising results in a variety of laboratory experiments. In

Scientific Research Applications

Database for Drug Discovery Research

ChEMBL is an Open Data database designed to facilitate drug discovery research by providing access to a vast collection of bioactivity measurements, molecular and ADMET (Absorption, Distribution, Metabolism, Excretion, and Toxicity) information for a wide range of compounds. This database serves as a critical resource for chemical biology and drug discovery, offering data manually abstracted from primary literature, further curated and standardized to enhance its utility across various research problems. ChEMBL's comprehensive database, containing over 5.4 million bioactivity measurements for more than 1 million compounds, supports the identification of bioactive compounds, understanding of compound-target interactions, and the exploration of the pharmacological landscape of potential therapeutic agents (Gaulton et al., 2011).

Enhanced Data Access and Integration

The evolution of ChEMBL, marked by significant data expansion and integration of new bioactivity sources, has extended its application in drug discovery. By incorporating data from neglected disease screenings, crop protection, drug metabolism, and patent bioactivity data, ChEMBL has broadened its scope. The database now facilitates the annotation of assays and targets using ontologies, offers insights into clinical candidates' targets and indications, and integrates metabolic pathways for drugs. These enhancements enable researchers to access a more comprehensive and interconnected data set, fostering the development of novel therapeutic strategies and understanding of molecular mechanisms of action (Gaulton et al., 2016).

Streamlining Drug Discovery Data Access

ChEMBL web services play a pivotal role in streamlining access to drug discovery data and utilities, facilitating programmatic access to a wealth of standardized bioactivity, molecule, target, and drug data. This accessibility enables the automated retrieval and integration of ChEMBL data into computational workflows, significantly enhancing the efficiency of drug discovery research and chemical biology investigations. The provision of RESTful access to cheminformatics methods further supports the development of applications and data processing workflows, optimizing the use of ChEMBL data for hypothesis testing, predictive modeling, and in-depth research analysis (Davies et al., 2015).